Cas no 2179724-01-5 (1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one)
1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one Chemical and Physical Properties
Names and Identifiers
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- Z2517211992
- EN300-6689012
- 2179724-01-5
- 1-{4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}prop-2-en-1-one
- AKOS033934781
- 1-[4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]prop-2-en-1-one
- 1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one
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- Inchi: 1S/C15H16N4O2/c1-2-13(20)19-9-6-11(7-10-19)15-17-14(18-21-15)12-5-3-4-8-16-12/h2-5,8,11H,1,6-7,9-10H2
- InChI Key: UOLURNOMGCZROU-UHFFFAOYSA-N
- SMILES: C(N1CCC(C2ON=C(C3=NC=CC=C3)N=2)CC1)(=O)C=C
Computed Properties
- Exact Mass: 284.12732577g/mol
- Monoisotopic Mass: 284.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 531.8±60.0 °C(Predicted)
- pka: -1.22±0.49(Predicted)
1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6689012-1.0g |
1-{4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}prop-2-en-1-one |
2179724-01-5 | 95.0% | 1.0g |
$0.0 | 2025-03-13 |
1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one
Comprehensive Overview of 1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one (CAS No. 2179724-01-5)
The compound 1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one, identified by its CAS No. 2179724-01-5, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a pyridine ring, a 1,2,4-oxadiazole moiety, and a piperidine scaffold, which collectively contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or allosteric modulator, given its ability to interact with specific protein targets.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. The 1,2,4-oxadiazole core of this compound is a key pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the bioactivity of such compounds. Users frequently search for terms like "oxadiazole derivatives in drug design" or "piperidine-based bioactive molecules," reflecting the growing interest in this chemical space.
The propenone (α,β-unsaturated ketone) functional group in 1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one is another critical feature, known for its electrophilic reactivity. This makes the compound a candidate for covalent inhibitor development, a hot topic in medicinal chemistry. Covalent inhibitors offer prolonged target engagement, which is advantageous in treating chronic diseases. Searches for "covalent drug design strategies" or "reactive small molecules in therapeutics" often lead to discussions about similar compounds.
From a synthetic perspective, the preparation of CAS No. 2179724-01-5 involves multi-step organic transformations, including cyclization and coupling reactions. The 2-pyridinyl substituent introduces challenges in regioselectivity, a common query among chemists ("synthesis of heterocyclic compounds with pyridine"). Optimizing these processes is crucial for scaling up production, especially when considering the compound's potential in high-throughput screening assays.
Beyond its pharmaceutical applications, 1-[4-[3-(2-Pyridinyl)-1,2,4-oxadiazol-5-yl]-1-piperidinyl]-2-propen-1-one may also find use in material science. Its conjugated system and rigid heterocyclic structure could contribute to the development of organic semiconductors or fluorescent probes. This interdisciplinary appeal is reflected in search trends like "heterocycles in optoelectronic materials" or "small molecules for sensing applications."
In conclusion, CAS No. 2179724-01-5 represents a versatile and scientifically intriguing compound with broad potential across multiple domains. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of targeted drug discovery and advanced material design. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in both academic and industrial settings.
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